molecular formula C10H24ClN B1625235 N-Butyltriethylammoniumchloride CAS No. 24344-65-8

N-Butyltriethylammoniumchloride

Cat. No. B1625235
CAS RN: 24344-65-8
M. Wt: 193.76 g/mol
InChI Key: BMDRYIFEJILWIP-UHFFFAOYSA-M
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Description

N-Butyltriethylammoniumchloride (BTEAC) is a quaternary ammonium salt that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. BTEAC has been used as a phase transfer catalyst, surfactant, and ionic liquid in various chemical reactions.

Mechanism Of Action

N-Butyltriethylammoniumchloride acts as a phase transfer catalyst by forming a complex with the reactants and transferring them between the two immiscible phases. It also acts as a surfactant by reducing the interfacial tension between the two phases and stabilizing the emulsion. In electrochemistry, N-Butyltriethylammoniumchloride acts as an electrolyte by providing ions for the electrochemical reaction. In gas chromatography, N-Butyltriethylammoniumchloride acts as an ionic liquid by forming a stationary phase that interacts with the analytes and improves the separation efficiency.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of N-Butyltriethylammoniumchloride. However, it has been reported that N-Butyltriethylammoniumchloride can cause skin and eye irritation and should be handled with care.

Advantages And Limitations For Lab Experiments

N-Butyltriethylammoniumchloride has several advantages in lab experiments such as its ability to facilitate the transfer of reactants between immiscible phases, stabilize emulsions, enhance the conductivity of electrolyte solutions, and improve the separation efficiency of analytes in gas chromatography. However, N-Butyltriethylammoniumchloride has limitations such as its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the use of N-Butyltriethylammoniumchloride in scientific research. One potential direction is the development of new synthetic routes for N-Butyltriethylammoniumchloride that are more efficient and environmentally friendly. Another direction is the application of N-Butyltriethylammoniumchloride in new fields such as catalysis, nanotechnology, and biotechnology. N-Butyltriethylammoniumchloride could also be used as a template for the synthesis of new quaternary ammonium salts with unique properties. Further research is needed to explore the full potential of N-Butyltriethylammoniumchloride in scientific research.
Conclusion:
In conclusion, N-Butyltriethylammoniumchloride is a versatile quaternary ammonium salt that has been widely used in scientific research. It has been used as a phase transfer catalyst, surfactant, and ionic liquid in various chemical reactions. N-Butyltriethylammoniumchloride has several advantages in lab experiments, but also has limitations such as potential toxicity. Further research is needed to explore the full potential of N-Butyltriethylammoniumchloride in scientific research.

Scientific Research Applications

N-Butyltriethylammoniumchloride has been used in various scientific research fields such as organic synthesis, electrochemistry, and analytical chemistry. It has been used as a phase transfer catalyst in organic reactions to facilitate the transfer of reactants between immiscible phases. N-Butyltriethylammoniumchloride has also been used as a surfactant in emulsion polymerization to stabilize the emulsion and control the particle size. In electrochemistry, N-Butyltriethylammoniumchloride has been used as an electrolyte in electrochemical cells to enhance the conductivity of the electrolyte solution. N-Butyltriethylammoniumchloride has also been used as an ionic liquid in gas chromatography to improve the separation efficiency of the analytes.

properties

IUPAC Name

butyl(triethyl)azanium;chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H24N.ClH/c1-5-9-10-11(6-2,7-3)8-4;/h5-10H2,1-4H3;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMDRYIFEJILWIP-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC[N+](CC)(CC)CC.[Cl-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H24ClN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60447215
Record name N-Butyltriethylammoniumchloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60447215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Butyltriethylammoniumchloride

CAS RN

24344-65-8
Record name 1-Butanaminium, N,N,N-triethyl-, chloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=24344-65-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-Butyltriethylammoniumchloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60447215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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